N,N,N'-Trimethyl-N'-(5-methyl-1,2-oxazol-3-yl)urea

• CAS No.: 55809-03-5
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 1,1,3-trimethyl-3-(5-methyl-1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C8H13N3O2/c1-6-5-7(9-13-6)11(4)8(12)10(2)3/h5H,1-4H3
• InChI Key: AJOQZPQXIWGDDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N(C)C(=O)N(C)C

Description

N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea is an organic compound that features a urea moiety substituted with a 5-methyl-1,2-oxazol-3-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea typically involves the reaction of N,N,N’-trimethylurea with 5-methyl-1,2-oxazole under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and time, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost-effectiveness, and environmental considerations. The industrial production process is designed to ensure consistent quality and high efficiency.

Chemical Reactions Analysis

Types of Reactions

N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The urea moiety can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a range of derivatives with different functional groups.

Scientific Research Applications

N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the development of new materials and as an intermediate in the production of various chemical products.

Mechanism of Action

The mechanism of action of N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N,N,N’-Trimethylethylenediamine: This compound has a similar structure but lacks the oxazole moiety.

5-Methoxy-7,N,N-trimethyltryptamine: Another compound with a trimethyl group but different functional groups and biological activity.

Uniqueness

N,N,N’-Trimethyl-N’-(5-methyl-1,2-oxazol-3-yl)urea is unique due to the presence of both the urea and oxazole moieties, which confer distinct chemical and biological properties. This combination makes it a valuable compound for various research applications and distinguishes it from other similar compounds.